1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one
Overview
Description
1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one, also known as DMQX, is a chemical compound that is widely used in scientific research. It is a potent antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor subtype. This receptor is involved in the regulation of synaptic plasticity, learning, and memory, and its modulation by DMQX has important implications for the treatment of neurological disorders.
Mechanism Of Action
1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one acts as a competitive antagonist of the AMPA receptor, binding to the receptor and preventing the binding of glutamate, the endogenous ligand. This results in a decrease in the activity of the receptor and a reduction in synaptic transmission. 1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one has also been shown to block the desensitization of the receptor, prolonging its activity.
Biochemical and Physiological Effects:
1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one has a number of biochemical and physiological effects, including a reduction in synaptic transmission, a decrease in long-term potentiation (LTP), and an impairment of learning and memory. These effects are thought to be due to the blockade of the AMPA receptor by 1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one.
Advantages And Limitations For Lab Experiments
One advantage of 1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one is its high potency and selectivity for the AMPA receptor, making it a valuable tool for studying the role of this receptor in synaptic plasticity, learning, and memory. However, its use is limited by its potential toxicity and the need for careful dosing and handling. 1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one is also relatively expensive compared to other research tools.
Future Directions
There are a number of future directions for the use of 1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one in scientific research. One area of interest is the development of new drugs that target the AMPA receptor, based on the structure and activity of 1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one. Another direction is the investigation of the role of the AMPA receptor in neurological disorders, such as Alzheimer's disease and epilepsy, and the potential therapeutic use of 1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one and related compounds. Additionally, the use of 1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one in combination with other drugs or therapies may provide new insights into the mechanisms of action of these treatments.
Scientific Research Applications
1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one has been extensively studied in scientific research, particularly in the field of neuroscience. It is commonly used as a tool to study the role of the AMPA receptor in synaptic plasticity, learning, and memory. 1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one has also been used to investigate the mechanisms of action of other drugs that modulate the AMPA receptor, such as ketamine and memantine.
properties
IUPAC Name |
1,2-dimethyl-5-quinoxalin-6-ylpyrazol-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O/c1-16-12(8-13(18)17(16)2)9-3-4-10-11(7-9)15-6-5-14-10/h3-8H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKOBQWGXOPMOSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=O)N1C)C2=CC3=NC=CN=C3C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00697575 |
Source
|
| Record name | 1,2-Dimethyl-5-(quinoxalin-6-yl)-1,2-dihydro-3H-pyrazol-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00697575 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Dimethyl-5-(quinoxalin-6-yl)-1H-pyrazol-3(2H)-one | |
CAS RN |
937279-21-5 |
Source
|
| Record name | 1,2-Dimethyl-5-(quinoxalin-6-yl)-1,2-dihydro-3H-pyrazol-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00697575 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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